Cas no 1807270-05-8 (3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride
• CAS No: 1807270-05-8
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4981401
• Update Time: 2025-10-28

3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-5-1-6(15(10,13)14)2-8(11)7(5)4-12/h1-2H,3H2
• InChI Key： MUJJBRYMMGUPIY-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=C(CCl)C=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride

Research Briefing on 3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride (CAS: 1807270-05-8) in Chemical Biology and Pharmaceutical Applications

3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride (CAS: 1807270-05-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies have highlighted its utility in targeted drug design, owing to its reactive sulfonyl chloride group and the strategic placement of fluorine and cyano substituents, which enhance both reactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride as a key building block for covalent kinase inhibitors. The study demonstrated that the compound's electrophilic sulfonyl chloride moiety enables efficient covalent bonding with cysteine residues in the ATP-binding pockets of kinases, leading to highly selective inhibition. This approach was successfully applied to develop inhibitors for resistant forms of EGFR and BTK kinases, showcasing the compound's potential in addressing drug resistance in oncology.

Another notable application was reported in ACS Chemical Biology, where the compound was employed to develop activity-based probes (ABPs) for serine hydrolases. The fluorobenzene core provided optimal pharmacokinetic properties, while the sulfonyl chloride group allowed for irreversible labeling of active-site serines. These probes have proven invaluable in profiling enzyme activities in complex biological systems, aiding in the identification of novel drug targets.

Recent synthetic advancements have also been made in the production and handling of 3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride. A 2024 Organic Process Research & Development paper detailed an improved, scalable synthesis route that addresses previous challenges with stability and purity. The new protocol employs continuous flow chemistry, significantly reducing decomposition risks while achieving >98% purity, making the compound more accessible for industrial-scale applications.

In the pharmaceutical industry, this compound has shown promise in the development of PROTACs (Proteolysis Targeting Chimeras). Its ability to serve as a linker between target-binding moieties and E3 ubiquitin ligase recruiters has enabled the creation of potent degraders for challenging targets, including transcription factors and scaffold proteins that were previously considered "undruggable."

Looking forward, research directions for 3-Chloromethyl-4-cyano-5-fluorobenzenesulfonyl chloride appear to focus on three main areas: expanding its applications in covalent drug discovery, developing more stable derivatives for in vivo use, and exploring its potential in materials science for creating functionalized surfaces. The compound's unique combination of reactivity and selectivity continues to make it a valuable tool in chemical biology and drug discovery pipelines.